Cas no 62096-71-3 (Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-5-methyl-3-phenyl-)
62096-71-3 structure
Product Name:Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-5-methyl-3-phenyl-
CAS No:62096-71-3
MF:C20H16N2O2
MW:316.353244781494
CID:458256
PubChem ID:12307906
Update Time:2025-04-19
Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-5-methyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-5-methyl-3-phenyl-
- 6-(4-methoxyphenyl)-5-methyl-3-phenyl-[1,2]oxazolo[5,4-b]pyridine
- 6-(4-Methoxyphenyl)-5-methyl-3-phenylisoxazolo[5,4-b]pyridine
- DTXSID80487052
- 62096-71-3
-
- Inchi: 1S/C20H16N2O2/c1-13-12-17-19(14-6-4-3-5-7-14)22-24-20(17)21-18(13)15-8-10-16(23-2)11-9-15/h3-12H,1-2H3
- InChI Key: OUDLPHMBTKJHSW-UHFFFAOYSA-N
- SMILES: O1C2C(C(C3C=CC=CC=3)=N1)=CC(C)=C(C1C=CC(=CC=1)OC)N=2
Computed Properties
- Exact Mass: 316.12128
- Monoisotopic Mass: 316.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 48.2Ų
Experimental Properties
- PSA: 48.15
Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-5-methyl-3-phenyl- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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